Cas no 1820604-54-3 (6-(2,2,2-Trifluoroethoxy)pyridin-3-amine dihydrochloride)

• Product Name: 6-(2,2,2-Trifluoroethoxy)pyridin-3-amine dihydrochloride
• CAS No: 1820604-54-3
• MF: C₇H₉Cl₂F₃N₂O
• MW: 265.060370206833
• MDL: MFCD28118159
• CID: 4782746
• Update Time: 2025-07-02

6-(2,2,2-Trifluoroethoxy)pyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-Trifluoroethoxy)pyridin-3-amine dihydrochloride

• MDL： MFCD28118159
• Inchi： 1S/C7H7F3N2O.2ClH/c8-7(9,10)4-13-6-2-1-5(11)3-12-6;;/h1-3H,4,11H2;2*1H
• InChI Key： BXMLYJOFISBOHH-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(COC1C=CC(=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-(2,2,2-Trifluoroethoxy)pyridin-3-amine dihydrochloride

Introduction to 6-(2,2,2-Trifluoroethoxy)pyridin-3-amine dihydrochloride (CAS No. 1820604-54-3)

6-(2,2,2-Trifluoroethoxy)pyridin-3-amine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1820604-54-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyridine core substituted with a 2,2,2-trifluoroethoxy group and an amine functional group at the 3-position, which contributes to its distinct reactivity and biological activity.

The trifluoroethoxy moiety is a key feature of this molecule, providing it with enhanced lipophilicity and metabolic stability. These properties make it an attractive candidate for drug design, particularly in the context of oral bioavailability and resistance to enzymatic degradation. The presence of the amine group further enhances its versatility, allowing for further chemical modifications and derivatization to tailor its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The combination of the pyridine ring with electronegative substituents such as fluorine atoms has been shown to modulate receptor binding and metabolic pathways. Specifically, compounds like 6-(2,2,2-trifluoroethoxy)pyridin-3-amine dihydrochloride have been investigated for their role in modulating neurotransmitter systems and inflammatory responses.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preclinical studies have suggested that derivatives of pyridine with trifluoromethyl or trifluoroethoxy groups may interact with specific neurotransmitter receptors, potentially leading to novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The amine group at the 3-position of the pyridine ring provides a site for further functionalization, enabling the design of molecules with enhanced selectivity and reduced side effects.

The dihydrochloride salt form of 6-(2,2,2-trifluoroethoxy)pyridin-3-amine enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility is crucial for ensuring adequate bioavailability upon administration and for facilitating controlled-release formulations. The stability of the dihydrochloride salt also contributes to its suitability for industrial-scale production and storage.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of this compound. Molecular modeling studies have indicated that the trifluoroethoxy group may enhance binding affinity to certain protein targets by influencing hydrophobic interactions and electronic distribution around the binding site. These insights are valuable for rational drug design and for optimizing lead compounds during the early stages of drug development.

The synthesis of 6-(2,2,2-trifluoroethoxy)pyridin-3-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the trifluoroethoxy group onto the pyridine ring followed by functionalization at the 3-position with an amine group. The final step involves conversion to the dihydrochloride salt to improve solubility and stability.

In conclusion, 6-(2,2,2-trifluoroethoxy)pyridin-3-amine dihydrochloride represents a promising candidate for further pharmacological investigation. Its unique structural features and potential applications in treating neurological disorders make it an attractive target for drug development. As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like this one are likely to play a significant role in shaping future treatments.